![molecular formula C9H17N5O B251164 N-(2-butyl-2H-tetrazol-5-yl)butanamide](/img/structure/B251164.png)
N-(2-butyl-2H-tetrazol-5-yl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-butyl-2H-tetrazol-5-yl)butanamide, also known as BCTB, is a synthetic compound that has been of significant interest to researchers in recent years. This compound belongs to the class of tetrazole derivatives and has been found to have various biological and pharmacological properties. In
Mechanism of Action
The mechanism of action of N-(2-butyl-2H-tetrazol-5-yl)butanamide is not fully understood. However, it has been suggested that this compound may act as a modulator of TRPA1 channels, which are involved in various physiological processes such as pain perception, inflammation, and oxidative stress. This compound has been shown to activate TRPA1 channels and inhibit the release of pro-inflammatory cytokines.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species and nitric oxide, which are involved in inflammation and oxidative stress. This compound has also been shown to decrease the levels of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, this compound has been found to increase the levels of anti-inflammatory cytokines such as IL-10.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(2-butyl-2H-tetrazol-5-yl)butanamide in lab experiments is that it has been shown to be relatively safe and well-tolerated. This compound has also been found to have a good pharmacokinetic profile, with a moderate half-life and good bioavailability. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which may limit its potential therapeutic applications.
Future Directions
There are several future directions for the research on N-(2-butyl-2H-tetrazol-5-yl)butanamide. One area of interest is the potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is the development of novel TRPA1 modulators based on the structure of this compound. Further studies are also needed to elucidate the mechanism of action of this compound and its potential therapeutic applications in other disease conditions.
Conclusion
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant properties, and has been investigated for its potential use in the treatment of neurodegenerative diseases. Although its mechanism of action is not fully understood, this compound has been shown to be relatively safe and well-tolerated, with a good pharmacokinetic profile. Further studies are needed to fully elucidate the mechanism of action of this compound and its potential therapeutic applications.
Synthesis Methods
The synthesis of N-(2-butyl-2H-tetrazol-5-yl)butanamide involves the reaction of 2-butyl-2H-tetrazol-5-amine with butyryl chloride. The reaction is carried out in the presence of a base such as triethylamine, and the product is obtained in good yield. The purity of the product can be improved by recrystallization from an appropriate solvent.
Scientific Research Applications
N-(2-butyl-2H-tetrazol-5-yl)butanamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. This compound has also been shown to have a neuroprotective effect and has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Properties
Molecular Formula |
C9H17N5O |
---|---|
Molecular Weight |
211.26 g/mol |
IUPAC Name |
N-(2-butyltetrazol-5-yl)butanamide |
InChI |
InChI=1S/C9H17N5O/c1-3-5-7-14-12-9(11-13-14)10-8(15)6-4-2/h3-7H2,1-2H3,(H,10,12,15) |
InChI Key |
RFRWPWMIZYCHEY-UHFFFAOYSA-N |
SMILES |
CCCCN1N=C(N=N1)NC(=O)CCC |
Canonical SMILES |
CCCCN1N=C(N=N1)NC(=O)CCC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.